Cas no 1805859-88-4 (2-Chloro-6-(3-chloropropanoyl)mandelic acid)

• Product Name: 2-Chloro-6-(3-chloropropanoyl)mandelic acid
• CAS No: 1805859-88-4
• MF: C₁₁H₁₀Cl₂O₄
• MW: 277.100701808929
• CID: 4939621
• Update Time: 2025-06-20

2-Chloro-6-(3-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3-chloropropanoyl)mandelic acid

• Inchi： 1S/C11H10Cl2O4/c12-5-4-8(14)6-2-1-3-7(13)9(6)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： ISMWKKPOWLRODC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CCCl)=O)=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 275.9956142 g/mol
• Monoisotopic Mass: 275.9956142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6
• Molecular Weight: 277.10

Additional information on 2-Chloro-6-(3-chloropropanoyl)mandelic acid

2-Chloro-6-(3-chloropropanoyl)mandelic acid (CAS No. 1805859-88-4): A Comprehensive Overview

2-Chloro-6-(3-chloropropanoyl)mandelic acid (CAS No. 1805859-88-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chlorinated aromatic ring and acyl substituent, offers a promising scaffold for the development of new pharmaceutical agents.

The chemical structure of 2-Chloro-6-(3-chloropropanoyl)mandelic acid is defined by a mandelic acid core, which is a well-known α-hydroxy acid. The presence of the chlorine atoms at specific positions on the aromatic ring and the acyl group introduces additional functional groups that can significantly influence the compound's physicochemical properties and biological activity. These structural elements make it an attractive candidate for various medicinal applications, particularly in the areas of anti-inflammatory and antimicrobial research.

Recent studies have highlighted the potential of 2-Chloro-6-(3-chloropropanoyl)mandelic acid in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the downregulation of nuclear factor-kappa B (NF-κB), a critical transcription factor involved in inflammation and immune responses.

In addition to its anti-inflammatory properties, 2-Chloro-6-(3-chloropropanoyl)mandelic acid has shown promising antimicrobial activity against a range of pathogenic bacteria. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The synthesis of 2-Chloro-6-(3-chloropropanoyl)mandelic acid has been extensively studied, with several efficient routes reported in the literature. One common synthetic approach involves the reaction of mandelic acid with 3-chloropropionyl chloride in the presence of a suitable base, such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production.

The physicochemical properties of 2-Chloro-6-(3-chloropropanoyl)mandelic acid, including its solubility, stability, and bioavailability, have been thoroughly characterized. It is known to be moderately soluble in water and highly soluble in organic solvents such as dimethyl sulfoxide (DMSO). These properties facilitate its use in both in vitro and in vivo studies, enabling researchers to explore its biological activities under various conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-6-(3-chloropropanoyl)mandelic acid as a therapeutic agent. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and support further investigation into its potential as a treatment for inflammatory diseases and infections.

In conclusion, 2-Chloro-6-(3-chloropropanoyl)mandelic acid (CAS No. 1805859-88-4) represents a significant advancement in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for the development of new pharmaceuticals. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.